1-(6,6-Dimethyl-3-phenyl-3a,4,6,7-tetrahydropyrano[4,3-c]pyrazol-2(3H)-yl)propan-1-one
1-(6,6-Dimethyl-3-phenyl-3a,4,6,7-tetrahydropyrano[4,3-c]pyrazol-2(3H)-yl)propan-1-one
Brand Name:
Vulcanchem
CAS No.:
303728-88-3
VCID:
VC0394759
InChI:
InChI=1S/C17H22N2O2/c1-4-15(20)19-16(12-8-6-5-7-9-12)13-11-21-17(2,3)10-14(13)18-19/h5-9,13,16H,4,10-11H2,1-3H3
SMILES:
CCC(=O)N1C(C2COC(CC2=N1)(C)C)C3=CC=CC=C3
Molecular Formula:
C17H22N2O2
Molecular Weight:
286.37g/mol
1-(6,6-Dimethyl-3-phenyl-3a,4,6,7-tetrahydropyrano[4,3-c]pyrazol-2(3H)-yl)propan-1-one
CAS No.: 303728-88-3
Main Products
VCID: VC0394759
Molecular Formula: C17H22N2O2
Molecular Weight: 286.37g/mol
![1-(6,6-Dimethyl-3-phenyl-3a,4,6,7-tetrahydropyrano[4,3-c]pyrazol-2(3H)-yl)propan-1-one - 303728-88-3](/images/no_structure.jpg)
| CAS No. | 303728-88-3 |
|---|---|
| Product Name | 1-(6,6-Dimethyl-3-phenyl-3a,4,6,7-tetrahydropyrano[4,3-c]pyrazol-2(3H)-yl)propan-1-one |
| Molecular Formula | C17H22N2O2 |
| Molecular Weight | 286.37g/mol |
| IUPAC Name | 1-(6,6-dimethyl-3-phenyl-3,3a,4,7-tetrahydropyrano[4,3-c]pyrazol-2-yl)propan-1-one |
| Standard InChI | InChI=1S/C17H22N2O2/c1-4-15(20)19-16(12-8-6-5-7-9-12)13-11-21-17(2,3)10-14(13)18-19/h5-9,13,16H,4,10-11H2,1-3H3 |
| Standard InChIKey | JSTVGBAGAHDYRP-UHFFFAOYSA-N |
| SMILES | CCC(=O)N1C(C2COC(CC2=N1)(C)C)C3=CC=CC=C3 |
| Canonical SMILES | CCC(=O)N1C(C2COC(CC2=N1)(C)C)C3=CC=CC=C3 |
| PubChem Compound | 2877767 |
| Last Modified | Nov 11 2021 |
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